Cas no 2310152-53-3 (8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2310152-53-3
• MF: C₁₆H₁₈FN₃O₂S
• MW: 335.39642572403
• CID: 5338699
• Update Time: 2025-07-16

8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-8-((4-fluorophenyl)sulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane
• 8-(4-fluorophenyl)sulfonyl-3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane
• 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C16H18FN3O2S/c17-12-2-6-16(7-3-12)23(21,22)20-13-4-5-14(20)11-15(10-13)19-9-1-8-18-19/h1-3,6-9,13-15H,4-5,10-11H2
• InChI Key： XTWMHSLMORPSIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2CC(CC1CC2)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

Comprehensive Overview of 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2310152-53-3)

The compound 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2310152-53-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with the presence of a fluorobenzenesulfonyl group and a pyrazole moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of specific biological targets, given its ability to interact with enzymes and receptors in a selective manner.

In recent years, the demand for novel heterocyclic compounds like 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane has surged, driven by the need for more effective and safer therapeutics. This compound's azabicyclo[3.2.1]octane core is a key feature that contributes to its stability and bioavailability, making it an attractive scaffold for drug design. The incorporation of a fluorine atom further enhances its metabolic stability and binding affinity, which are critical factors in the development of modern pharmaceuticals.

One of the most frequently searched topics related to this compound is its potential role in central nervous system (CNS) disorders. Given the growing prevalence of neurological conditions such as anxiety, depression, and neurodegenerative diseases, researchers are exploring the efficacy of 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane in modulating neurotransmitter systems. Its ability to cross the blood-brain barrier, coupled with its selective interaction with specific receptors, positions it as a promising candidate for CNS-targeted therapies.

Another area of interest is the compound's potential application in cancer research. The pyrazole moiety is known for its diverse biological activities, including anti-inflammatory and anti-tumor properties. Preliminary studies suggest that 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane may inhibit certain pathways involved in cell proliferation, making it a subject of ongoing investigation in oncology. Researchers are particularly keen on understanding its mechanism of action and its potential synergy with existing chemotherapeutic agents.

The synthesis of 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane involves a series of carefully optimized steps to ensure high yield and purity. The use of advanced techniques such as microwave-assisted synthesis and catalysis has been explored to streamline the production process. These methods not only improve efficiency but also reduce the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

From a regulatory perspective, 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane is currently under investigation, and its safety profile is being rigorously evaluated. Preclinical studies have shown promising results, but further research is needed to fully understand its pharmacokinetics and toxicology. The compound's unique structure and potential applications make it a valuable subject for patent filings and intellectual property discussions in the pharmaceutical industry.

In conclusion, 8-(4-fluorobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2310152-53-3) represents a fascinating area of research with broad implications for drug discovery and development. Its structural complexity, combined with its potential therapeutic benefits, makes it a compound of significant interest to scientists and clinicians alike. As research progresses, it is expected to play a pivotal role in addressing some of the most pressing challenges in modern medicine.